![molecular formula C18H21FN4O2S B6566769 2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(3-fluoro-4-methylphenyl)acetamide CAS No. 921508-45-4](/img/structure/B6566769.png)
2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(3-fluoro-4-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is quite complex. It includes a thiazole ring, which is a type of heterocyclic aromatic compound, attached to a carbamoyl group and a fluoromethylphenyl group . The exact 3D structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
- F2096-1397 has garnered attention due to its potential as an anticancer agent. Researchers explore its effects on tumor growth, cell proliferation, and apoptosis pathways. Preclinical studies suggest that it may inhibit specific cancer cell lines by interfering with critical cellular processes .
- Inflammation plays a pivotal role in various diseases. F2096-1397 has demonstrated anti-inflammatory effects in animal models. Researchers investigate its impact on cytokine production, NF-κB signaling, and immune responses. Understanding these mechanisms could lead to novel anti-inflammatory therapies .
- The compound’s structure hints at potential neuroprotective properties. Studies explore its impact on neuronal survival, oxidative stress, and neuroinflammation. Researchers investigate its relevance in conditions like Alzheimer’s disease, Parkinson’s disease, and stroke .
- F2096-1397 exhibits promising antimicrobial properties. Researchers evaluate its efficacy against bacterial, fungal, and parasitic infections. Investigations focus on mechanisms of action, resistance patterns, and potential clinical applications .
- Cardiovascular diseases remain a global health concern. F2096-1397’s cardiovascular effects are under scrutiny. Researchers study its impact on blood pressure regulation, endothelial function, and vascular remodeling. Insights may lead to novel therapies for hypertension and related conditions .
- The compound’s unique structure provides opportunities for chemical modifications. Medicinal chemists explore derivatives and analogs to enhance potency, selectivity, and pharmacokinetics. Computational studies aid in rational drug design, potentially yielding novel therapeutic agents .
Anticancer Research
Anti-Inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Antimicrobial Activity
Cardiovascular Research
Chemical Biology and Drug Design
Future Directions
properties
IUPAC Name |
2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(3-fluoro-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN4O2S/c1-11-6-7-13(8-15(11)19)20-16(24)9-14-10-26-18(22-14)23-17(25)21-12-4-2-3-5-12/h6-8,10,12H,2-5,9H2,1H3,(H,20,24)(H2,21,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGBMCKRFDHUDRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3CCCC3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(3-cyclopentylureido)thiazol-4-yl)-N-(3-fluoro-4-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.